Cas no 907583-51-1 (Musellactone)

• Product Name: Musellactone
• CAS No: 907583-51-1
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 3165499
• PubChem ID: 131863283
• Update Time: 2025-10-13

Musellactone Chemical and Physical Properties

Names and Identifiers

• Musellactone
• AKOS040762078
• 8-hydroxy-7-methoxy-4,5-dihydro-3aH-benzo[e][1]benzofuran-2-one
• 907583-51-1
• HLB58351

• Inchi： 1S/C13H12O4/c1-16-12-4-7-2-3-11-9(6-13(15)17-11)8(7)5-10(12)14/h4-6,11,14H,2-3H2,1H3
• InChI Key： YSIXDHZMGCCQOK-UHFFFAOYSA-N
• SMILES： O1C(C=C2C3C=C(C(=CC=3CCC12)OC)O)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 515.2±50.0 °C at 760 mmHg
• Flash Point: 206.5±23.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Musellactone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Musellactone

Musellactone (CAS No. 907583-51-1): A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Musellactone, chemically designated as (2E)-4-hydroxy-4-methyl-2-(4-methylpent-2-enylidene) cyclohexan-1-one, is a naturally occurring sesquiterpene lactone primarily found in certain species of the genus Chamaecytisus. With the CAS number 907583-51-1, this compound has garnered significant attention in the scientific community due to its unique structural features and a growing body of evidence suggesting its multifaceted biological activities. This article provides an in-depth exploration of Musellactone’s chemical properties, pharmacological effects, and recent advancements in its research and potential applications.

The molecular structure of Musellactone is characterized by a cyclohexanone core substituted with an allyl group and a hydroxyl group, further functionalized by a long-chain alkene. This complex arrangement contributes to its distinctive chemical profile, making it a subject of interest for synthetic chemists and biochemists alike. The presence of multiple chiral centers in its molecule allows for diverse stereochemical configurations, which can significantly influence its biological interactions. Recent studies have highlighted the importance of these stereochemical aspects in determining the efficacy and selectivity of Musellactone’s pharmacological effects.

In terms of biological activity, Musellactone has been extensively studied for its potential therapeutic applications. Initial research demonstrated its remarkable anti-inflammatory properties, particularly in modulating cytokine production and inhibiting the activation of key inflammatory pathways such as NF-κB. These findings have prompted further investigation into its role in treating chronic inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to selectively target inflammatory mediators without eliciting significant side effects makes it an attractive candidate for drug development.

Moreover, Musellactone has shown promising anticancer properties in preclinical studies. Its mechanism of action involves the induction of apoptosis in cancer cells through the activation of caspase-dependent pathways. Additionally, it has been observed to exhibit chemopreventive effects by inhibiting the proliferation of cancer cells and disrupting tumor angiogenesis. These findings have spurred interest in developing Musellactone-based therapies for various types of cancer, including breast, colon, and prostate cancer. The compound’s natural origin also lends itself to sustainable drug development practices, aligning with the growing demand for green chemistry solutions.

Another area where Musellactone has demonstrated significant potential is in neuroprotective applications. Studies have indicated that Musellactone can protect against neurodegenerative diseases such as Alzheimer’s and Parkinson’s by mitigating oxidative stress and inhibiting the aggregation of amyloid-beta plaques. Its ability to cross the blood-brain barrier further enhances its therapeutic value in treating central nervous system disorders. These findings are particularly noteworthy given the increasing prevalence of neurodegenerative diseases worldwide, making Musellactone a promising candidate for future clinical trials.

The antimicrobial properties of Musellactone have also been explored, with research suggesting its effectiveness against a range of bacterial and fungal pathogens. This includes Gram-positive and Gram-negative bacteria, as well as certain fungi that are resistant to conventional antifungal agents. The compound’s mode of action involves disrupting microbial cell membranes, leading to cell lysis and death. This broad-spectrum antimicrobial activity makes Musellactone a valuable candidate for developing novel antimicrobial agents to combat antibiotic-resistant infections.

From a chemical synthesis perspective, Musellactone presents an intriguing challenge due to its complex stereochemistry. Researchers have developed various synthetic routes to access this compound, leveraging techniques such as asymmetric hydrogenation and enzymatic catalysis to achieve high enantiomeric purity. These advancements not only facilitate the production of Musellactone for research purposes but also provide insights into potential industrial-scale synthesis methods. The development of efficient synthetic protocols is crucial for ensuring the availability of Musellactone for therapeutic applications and further biochemical investigation.

The pharmacokinetic profile of Musellactone has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data suggest that Musellactone exhibits moderate oral bioavailability and distributes widely throughout various tissues upon administration. Its metabolism involves both Phase I and Phase II enzymatic processes, with glucuronidation being a major pathway for excretion. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and predicting potential drug-drug interactions.

In conclusion, Musellactone (CAS No. 907583-51-1) is a versatile natural product with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure underpins its diverse biological activities, including anti-inflammatory, anticancer, neuroprotective, and antimicrobial effects. Ongoing research continues to uncover new aspects of its pharmacology and potential therapeutic uses, making it a compelling subject for future clinical investigations. As our understanding of this compound grows, so does the promise it holds for addressing some of the most pressing challenges in modern medicine.